Cas no 3735-46-4 (2(1H)-Pyrazinone,4-oxide)

• Product Name: 2(1H)-Pyrazinone,4-oxide
• CAS No: 3735-46-4
• MF: C₄H₄N₂O₂
• MW: 112.086760520935
• CID: 310049
• PubChem ID: 274093
• Update Time: 2025-04-19

2(1H)-Pyrazinone,4-oxide Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrazinone,4-oxide
• 1,2-Dihydro-2-oxopyrazine 4-oxide
• 2-Hydroxy-pyrazin-4-oxid
• 2-Hydroxy-pyrazin-4-oxyd
• 2-hydroxy-pyrazine-4-oxide
• 3-deaza-4-azauracil
• 3-hydroxypyrazine-1-oxide
• 4-oxy-1H-pyrazin-2-one
• emimycin
• 2(1H)Pyrazinone 4-oxide
• NSC 119867
• UNII-R14TE35LHD
• A823771
• 2(1H)-Pyrazinone, 4-oxide
• 2-Hydroxypyrazine 4-oxide
• SCHEMBL9593430
• NSC119867
• R14TE35LHD
• NSC-119867
• Enimycin
• 3735-46-4
• 4-oxidanidyl-1H-pyrazin-4-ium-2-one
• 4-oxido-1,3-dihydropyrazin-2-one
• 4-oxido-1H-pyrazin-4-ium-2-one
• Q27287646
• Pyrazinol, 4-oxide
• 3-Oxo-3,4-dihydropyrazine 1-oxide
• CHEMBL4293219

• Inchi： 1S/C4H4N2O2/c7-4-3-6(8)2-1-5-4/h1-3H,(H,5,7)
• InChI Key： PJILVKTWPIWODW-UHFFFAOYSA-N
• SMILES： O=C1C=[N+](C=CN1)[O-]

Computed Properties

• Exact Mass: 113.03515
• Monoisotopic Mass: 112.027277375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• PSA: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazinium compounds